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Compound of Interest

Compound Name: Malathion

Cat. No.: B1675926

An In-depth Technical Guide to the Chemical and Physical Properties of Malathion

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malathion is a broad-spectrum organophosphate insecticide and acaricide.[1] First registered
for use in the United States in 1956, it is utilized in agricultural, residential, and public health
settings to control a wide variety of sucking and chewing insects, mosquitoes, and fruit flies.[1]
[2] Chemically, it is an organothiophosphate ester known for its relatively low toxicity in
mammals compared to other organophosphates like parathion.[1] This is attributed to the rapid
detoxification by carboxylesterase enzymes in mammals, which is less efficient in insects.[2]
The IUPAC name for malathion is diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate,
and its CAS registry number is 121-75-5.[2][3] Pure malathion is a colorless liquid, while
technical-grade formulations often appear as a yellow to deep brown liquid with a characteristic
garlic-like or skunk-like odor.[2][4][5]

Chemical and Physical Properties of Malathion

The following table summarizes the key chemical and physical properties of Malathion,
providing a consolidated reference for researchers.
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Property

Value

Molecular Formula

C10H1906PS2

Molecular Weight 330.36 g/mol [2][6][7]

Pure form: Colorless liquid. Technical grade:
Appearance o

Yellow to deep brown liquid.[4][5][8]
Odor Skunk- or garlic-like.[2][4]
Melting Point 2.9 °C (37.2 °F)[4][8]1[9]
Boiling Point 156-157 °C at 0.7 mmHg (decomposes).[4][6][9]
Density 1.23 g/cm3 at 25 °C.[4][8][9]

Water Solubility

145 mgl/L at 20-25 °C.[2][4][9]

Solubility in Organic Solvents

Readily soluble in many organic solvents
including alcohols, esters, ketones, ethers, and
aromatic hydrocarbons. Limited solubility in
paraffin hydrocarbons.[1][5][10]

Vapor Pressure

1.78 x 10~* mmHg at 25 °C; 5.3 mPa at 30 °C.
[2]

Octanol-Water Partition Coefficient (log Kow)

2.36 - 2.89.[2][9]

Henry's Law Constant

4.9 x 10=° atm-m3/mol at 25 °C.[2][8]

pKa Not applicable as it does not dissociate.[10]
Flash Point >163 °C (>325 °F).[4][11]
Relatively stable in neutral or slightly acidic
- conditions; rapidly hydrolyzes in alkaline (high
Stability

pH) environments.[1][5] Decomposes at

temperatures above 100 °C.[5]

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Malathion is

governed by standardized protocols to ensure reproducibility and comparability of data. The
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Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing
of Chemicals are widely accepted internationally.

e Melting Point/Melting Range (OECD 102): This guideline describes various methods for
determining the melting point.[11][12] For a substance like Malathion, which is a liquid at
room temperature, its freezing point is determined. Methods include using a capillary tube in
a liquid or metal block, a Kofler hot bar, or instrumental methods like Differential Scanning
Calorimetry (DSC) and Differential Thermal Analysis (DTA).[11][13] The temperature of the
solid-liquid phase transition is recorded at atmospheric pressure.[12]

» Boiling Point (OECD 103): This guideline details methods to determine the temperature at
which the vapor pressure of a liquid equals the standard atmospheric pressure.[14][15]
Given that Malathion decomposes before reaching its boiling point at atmospheric pressure,
the boiling point is determined under reduced pressure (e.g., 0.7 mmHgQ).[4][9] Common
methods include ebulliometry, the dynamic method (which can also determine vapor
pressure), and distillation methods.[14][15]

o Water Solubility (OECD 105): This guideline provides two primary methods: the column
elution method for substances with solubility below 10-2 g/L and the flask method for those
above.[16][17] For Malathion, with a solubility of 145 mg/L (0.145 g/L), the flask method is
appropriate.[2][4] In this method, the substance is stirred in water at a constant temperature
(e.g., 20 °C) until saturation is reached.[4][16] The concentration of Malathion in the
agueous phase is then determined after separating any undissolved substance, typically by
centrifugation and filtration, using a suitable analytical technique like HPLC.[4]

o Vapor Pressure (OECD 104): This guideline outlines several methods applicable to different
vapor pressure ranges.[2][7] For Malathion's low vapor pressure, methods like the gas
saturation method or effusion methods (e.g., Knudsen cell, isothermal thermogravimetry) are
suitable.[7][18] The vapor pressure is determined at a minimum of two temperatures to
establish the vapor pressure curve.[2]

 Partition Coefficient (n-octanol/water) (OECD 107): The "shake flask" method is the
traditional approach for determining the octanol-water partition coefficient (Kow), a measure
of a chemical's lipophilicity.[10][19] It is suitable for substances with log Kow values between
-2 and 4.[6] In this method, a small amount of Malathion is dissolved in a mixture of n-
octanol and water that have been pre-saturated with each other. The mixture is shaken until
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equilibrium is achieved, after which the phases are separated by centrifugation.[19] The
concentration of Malathion in both the n-octanol and water phases is then measured to
calculate the partition coefficient as the ratio of the concentrations.[19]
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Preparation Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical and physical properties of Malathion].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675926#chemical-and-physical-properties-of-
malathion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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